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Compound of Interest

Compound Name: 1-Bromo-3-hexene

Cat. No.: B3287276

Application Notes and Protocols for 1-Bromo-3-
hexene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of 1-
Bromo-3-hexene (CAS No: 84254-20-6). The information herein is compiled from various
safety data sheets for bromohexene isomers and should be used in conjunction with your
institution's specific safety protocols.

Hazard Identification and Quantitative Data

1-Bromo-3-hexene is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation.[1] Due to limited specific data for 1-Bromo-
3-hexene, information from related isomers, such as 6-Bromo-1-hexene and 1-Bromohexane,
is included for a comprehensive safety profile.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3287276?utm_src=pdf-interest
https://www.benchchem.com/product/b3287276?utm_src=pdf-body
https://www.benchchem.com/product/b3287276?utm_src=pdf-body
https://www.benchchem.com/product/b3287276?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-hexene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-hexene
https://www.benchchem.com/product/b3287276?utm_src=pdf-body
https://www.benchchem.com/product/b3287276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3287276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source Isomer
Molecular Formula C6H11Br 1-Bromo-3-hexene[1][2]
Molecular Weight 163.06 g/mol 1-Bromo-3-hexene[1][2]
Appearance Light yellow liquid 6-Bromo-1-hexene[3]
Odor Characteristic 6-Bromo-1-hexene[3]
Boiling Point 47-51 °C/ 16 mmHg 6-Bromo-1-hexene[4]
Flash Point 54 °C (129.2 °F) - closed cup 6-Bromo-1-hexene[4]
Density 1.22 g/mL at 25 °C 6-Bromo-1-hexene[4]

Flammable liquid and vapor
(H226), Causes skin irritation
GHS Classification (H315), Causes serious eye 1-Bromo-3-hexene[1]
irritation (H319), May cause
respiratory irritation (H335)

Experimental Protocols
Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5] Eye protection
must be tested and approved under appropriate government standards such as NIOSH (US)
or EN 166 (EU).[5]

» Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber).[5] Gloves must
be inspected prior to use.[5] Wear impervious clothing and flame-retardant antistatic
protective clothing to prevent skin exposure.[5]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6][7]

Engineering Controls
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o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[8] Use
explosion-proof electrical, ventilating, and lighting equipment.[8]

o Safety Stations: Ensure that eyewash stations and safety showers are close to the
workstation location.[8]

Safe Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work
area of any incompatible materials and ignition sources.[8]

» Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[8] Use only non-sparking tools.[8]

e Procedure: Avoid contact with skin, eyes, and clothing.[8] Avoid inhalation of vapor or mist.[5]
Keep the container tightly closed when not in use.[8]

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[8]
Decontaminate all equipment and the work area. Remove contaminated clothing and wash it
before reuse.[8]

Storage Protocol

o Conditions: Store in a cool, dry, and well-ventilated place away from heat, sparks, open
flames, and hot surfaces.[5][8] Keep the container tightly closed.[8] Refrigeration is
recommended to maintain product quality.[3]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[3]

Spill and Accidental Release Protocol

e Immediate Actions: Evacuate personnel to a safe area.[5] Remove all sources of ignition.[8]

o Containment: Ventilate the area. Prevent further leakage or spillage if safe to do so. Do not
let the product enter drains.[5]

o Clean-up: Absorb the spillage with inert absorbent material (e.g., sand, vermiculite).[8]
Collect the absorbed material using spark-proof tools and place it in a suitable, closed
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container for disposal.[8]

Disposal Protocol

o Waste Generation: Collect all waste containing 1-Bromo-3-hexene in a designated, labeled,
and sealed container.

o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[8] This may involve incineration in a chemical incinerator equipped with an afterburner
and scrubber.[5] Do not dispose of it into the environment.[5]

First Aid Measures

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[8] Remove contact lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical advice/attention.[8]

» Skin Contact: Take off immediately all contaminated clothing.[8] Wash off with soap and
plenty of water.[5] If skin irritation occurs, get medical advice/attention.[8]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[8] Call a POISON CENTER or doctor/physician if you feel unwell.[8] If not
breathing, give artificial respiration.[5]

e Ingestion: Do NOT induce vomiting.[5] Clean mouth with water and drink plenty of water
afterward.[8] Never give anything by mouth to an unconscious person.[5]

Visualizations

Caption: Workflow for Safe Handling of 1-Bromo-3-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling, storage, and disposal of 1-Bromo-3-
hexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3287276#safe-handling-storage-and-disposal-of-1-
bromo-3-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-hexene
https://pubchem.ncbi.nlm.nih.gov/compound/6436340
https://pubchem.ncbi.nlm.nih.gov/compound/6436340
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/SG/en/product/aldrich/247219
https://pallavchemicals.com/msds/15688739011-Bromo%20Hexane.pdf
https://www.fishersci.com/store/msds?partNumber=AC335122500&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1229923_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1229923_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL12909&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3287276#safe-handling-storage-and-disposal-of-1-bromo-3-hexene
https://www.benchchem.com/product/b3287276#safe-handling-storage-and-disposal-of-1-bromo-3-hexene
https://www.benchchem.com/product/b3287276#safe-handling-storage-and-disposal-of-1-bromo-3-hexene
https://www.benchchem.com/product/b3287276#safe-handling-storage-and-disposal-of-1-bromo-3-hexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3287276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3287276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3287276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

